Cas no 2172201-02-2 (2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
- 2172201-02-2
- EN300-1545757
- 2-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
-
- Inchi: 1S/C27H32N2O5/c1-17(13-14-25(30)28-15-23(26(31)32)18-7-6-8-18)29-27(33)34-16-24-21-11-4-2-9-19(21)20-10-3-5-12-22(20)24/h2-5,9-12,17-18,23-24H,6-8,13-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: WAEGVCBBSJATTJ-UHFFFAOYSA-N
- SMILES: OC(C(CNC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1545757-2500mg |
2-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2172201-02-2 | 2500mg |
$6602.0 | 2023-09-25 | ||
Enamine | EN300-1545757-5000mg |
2-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2172201-02-2 | 5000mg |
$9769.0 | 2023-09-25 | ||
Enamine | EN300-1545757-1.0g |
2-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2172201-02-2 | 1g |
$0.0 | 2023-06-05 | ||
Enamine | EN300-1545757-1000mg |
2-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2172201-02-2 | 1000mg |
$3368.0 | 2023-09-25 | ||
Enamine | EN300-1545757-250mg |
2-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2172201-02-2 | 250mg |
$3099.0 | 2023-09-25 | ||
Enamine | EN300-1545757-50mg |
2-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2172201-02-2 | 50mg |
$2829.0 | 2023-09-25 | ||
Enamine | EN300-1545757-100mg |
2-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2172201-02-2 | 100mg |
$2963.0 | 2023-09-25 | ||
Enamine | EN300-1545757-500mg |
2-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2172201-02-2 | 500mg |
$3233.0 | 2023-09-25 | ||
Enamine | EN300-1545757-10000mg |
2-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2172201-02-2 | 10000mg |
$14487.0 | 2023-09-25 |
2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Related Literature
-
Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
-
N. A. Atamas,M. M. Lazarenko,K. S. Yablochkova,G. Taranyik RSC Adv., 2021,11, 37307-37316
-
Jia-Hao Wu,Wen-Chang Chen,Guey-Sheng Liou Polym. Chem., 2016,7, 1569-1576
-
H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
-
Dnyaneshwar Kand,Prashant Sahebrao Mandal,Tanmoy Saha,Pinaki Talukdar RSC Adv., 2014,4, 59579-59586
Additional information on 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
Comprehensive Overview of 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2172201-02-2)
2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2172201-02-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. This compound, often abbreviated for convenience, features a cyclobutyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, making it a valuable building block in the synthesis of complex peptides and small molecules. The Fmoc group is particularly noteworthy for its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.
The unique structure of 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid allows it to serve as an intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential applications in targeting protein-protein interactions (PPIs), a hot topic in modern drug development. PPIs are critical in diseases such as cancer and neurodegenerative disorders, and compounds like this one offer a pathway to modulate these interactions with high specificity.
In recent years, the demand for Fmoc-protected amino acids and derivatives has surged, driven by advancements in peptide-based therapeutics and personalized medicine. The CAS No. 2172201-02-2 compound aligns with this trend, as its Fmoc group ensures compatibility with automated peptide synthesizers, streamlining the production of custom peptides. This is particularly relevant given the growing interest in peptide drugs, which are celebrated for their high selectivity and lower toxicity compared to traditional small-molecule drugs.
Another area where 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid shows promise is in the development of PROTACs (Proteolysis Targeting Chimeras). PROTACs are a revolutionary class of therapeutics that degrade target proteins rather than inhibiting them, and they require precise molecular design. The cyclobutyl moiety in this compound could contribute to the rigidity and stability of such constructs, enhancing their efficacy.
From a synthetic chemistry perspective, the compound’s pentanamidopropanoic acid backbone offers versatility for further functionalization. This adaptability is crucial for researchers exploring structure-activity relationships (SAR) in drug design. Additionally, the Fmoc group can be selectively removed under mild conditions, preserving the integrity of sensitive functional groups—a feature highly valued in multi-step syntheses.
The compound’s relevance extends to the field of bioconjugation, where it can be used to attach peptides or other molecules to larger biomolecules like antibodies or nanoparticles. This application is particularly exciting in the context of targeted drug delivery, a rapidly evolving area that aims to minimize off-target effects and improve therapeutic outcomes.
In summary, 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2172201-02-2) is a multifaceted compound with broad applications in drug discovery, peptide synthesis, and bioconjugation. Its unique structural features, including the Fmoc group and cyclobutyl ring, make it a valuable tool for researchers tackling some of the most pressing challenges in modern medicine. As the scientific community continues to explore innovative therapeutic strategies, compounds like this will undoubtedly play a pivotal role.
2172201-02-2 (2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid) Related Products
- 1803842-86-5(2,6-Difluoro-3-(difluoromethyl)aniline)
- 1361651-17-3(3-Chloro-4-(2,6-dichlorophenyl)-2-hydroxypyridine)
- 1203418-38-5((5-phenyl-1,2-oxazol-3-yl)methyl 2-difluoromethanesulfonylbenzoate)
- 1871479-31-0(2-(Azepan-2-yl)-1-cyclobutylpropan-1-one)
- 2169157-30-4(5,5-dimethyl-1,9-dioxa-3-azaspiro5.5undecane-2-carboxylic acid)
- 922874-25-7(1-1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea)
- 506-17-2(cis-Vaccenic acid)
- 2167391-45-7(N4,N4-dimethyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)pyridine-3,4-diamine)
- 99094-20-9(4,4'-(1,2-Diphenyl-1,2-ethenediyl)dianiline)
- 2228149-52-6(2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid)



